Cas no 28634-67-5 (3,7,10-Triazatricyclo[3.3.3.01,5]undecane)

3,7,10-Triazatricyclo[3.3.3.01,5]undecane is a structurally unique polycyclic amine characterized by a rigid tricyclic framework with three nitrogen atoms integrated into its scaffold. This compound exhibits notable stability and steric constraints due to its compact, cage-like geometry, making it valuable in coordination chemistry and ligand design. Its nitrogen-rich structure enhances binding affinity for metal ions, facilitating applications in catalysis and supramolecular chemistry. Additionally, the compound’s high symmetry and electron-donating properties contribute to its utility in the synthesis of advanced materials and pharmaceuticals. Its well-defined molecular architecture ensures predictable reactivity, offering advantages in precision-driven chemical synthesis.

3,7,10-Triazatricyclo[3.3.3.01,5]undecane structure

28634-67-5 structure

Product Name:3,7,10-Triazatricyclo[3.3.3.01,5]undecane

CAS No:28634-67-5

MF:C₈H₁₅N₃

MW:153.224801301956

CID:269892

Update Time:2025-05-22

3,7,10-Triazatricyclo[3.3.3.01,5]undecane Chemical and Physical Properties

Names and Identifiers

- 1H,4H-3a,6a-(Methaniminomethano)pyrrolo[3,4-c]pyrrole,tetrahydro- (9CI)
- 3,7,10-Triaza[3.3.3]propellane
- 3,7,10-Triazatricyclo[3.3.3.0,1,5]undecane
- 3,7,10-Triazatricyclo[3.3.3.01,5]undecane
- Inchi： 1S/C8H15N3/c1-7-2-10-5-8(7,4-9-1)6-11-3-7/h9-11H,1-6H2
- InChI Key： KXKUWHXOPDYYCQ-UHFFFAOYSA-N
- SMILES： N1CC23CNCC2(CNC3)C1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 143
Topological Polar Surface Area: 36.1

3,7,10-Triazatricyclo[3.3.3.01,5]undecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-740206-1.0g	3,7,10-triazatricyclo[3.3.3.0,1,5]undecane	28634-67-5		1g	$0.0	2023-06-06

3,7,10-Triazatricyclo[3.3.3.01,5]undecane Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

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